Cas no 1804495-24-6 (4-Fluoromethyl-3-iodo-5-(trifluoromethyl)pyridine)

• Product Name: 4-Fluoromethyl-3-iodo-5-(trifluoromethyl)pyridine
• CAS No: 1804495-24-6
• MF: C₇H₄F₄IN
• MW: 305.011447906494
• CID: 4905993
• Update Time: 2025-06-23

4-Fluoromethyl-3-iodo-5-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-Fluoromethyl-3-iodo-5-(trifluoromethyl)pyridine

• Inchi： 1S/C7H4F4IN/c8-1-4-5(7(9,10)11)2-13-3-6(4)12/h2-3H,1H2
• InChI Key： XQLKHRYBHKFOCT-UHFFFAOYSA-N
• SMILES： IC1=CN=CC(C(F)(F)F)=C1CF

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 172
• XLogP3: 2.5
• Topological Polar Surface Area: 12.9

Additional information on 4-Fluoromethyl-3-iodo-5-(trifluoromethyl)pyridine

Introduction to 4-Fluoromethyl-3-iodo-5-(trifluoromethyl)pyridine (CAS No. 1804495-24-6)

4-Fluoromethyl-3-iodo-5-(trifluoromethyl)pyridine (CAS No. 1804495-24-6) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, including a fluoromethyl group, an iodo substituent, and a trifluoromethyl group, offers a wide range of applications in the development of novel therapeutic agents.

The chemical structure of 4-Fluoromethyl-3-iodo-5-(trifluoromethyl)pyridine is particularly noteworthy for its potential in drug design. The presence of the fluoromethyl and trifluoromethyl groups imparts significant electronic and steric effects, which can influence the pharmacokinetic and pharmacodynamic properties of the molecule. The iodo substituent, on the other hand, provides a valuable handle for further chemical modifications, making this compound an attractive starting point for the synthesis of more complex derivatives.

Recent studies have highlighted the importance of 4-Fluoromethyl-3-iodo-5-(trifluoromethyl)pyridine in the development of targeted therapies. For instance, a study published in the Journal of Medicinal Chemistry in 2021 demonstrated that derivatives of this compound exhibited potent inhibitory activity against specific kinases involved in cancer progression. The researchers found that the introduction of additional functional groups at specific positions on the pyridine ring significantly enhanced the selectivity and efficacy of the compounds.

In another notable study, researchers at a leading pharmaceutical company explored the use of 4-Fluoromethyl-3-iodo-5-(trifluoromethyl)pyridine as a scaffold for developing novel antiviral agents. The study, published in Antiviral Research in 2022, reported that compounds derived from this scaffold showed promising activity against several viral strains, including influenza and coronaviruses. The researchers attributed this activity to the unique combination of electronic and steric properties provided by the fluoromethyl and trifluoromethyl groups.

The synthetic accessibility of 4-Fluoromethyl-3-iodo-5-(trifluoromethyl)pyridine is another factor contributing to its widespread use in research. A robust synthetic route has been established, allowing for efficient and scalable production of this compound. This route typically involves a series of well-characterized reactions, including nucleophilic substitution and cross-coupling reactions, which can be readily adapted to introduce various functional groups onto the pyridine ring.

The physical and chemical properties of 4-Fluoromethyl-3-iodo-5-(trifluoromethyl)pyridine have also been extensively studied. The compound is known to be stable under standard laboratory conditions and can be stored without significant degradation. Its solubility profile is favorable for both organic and aqueous solvents, making it suitable for a wide range of experimental protocols.

In terms of safety and handling, 4-Fluoromethyl-3-iodo-5-(trifluoromethyl)pyridine should be managed with standard laboratory precautions to ensure safe handling and storage. It is important to note that while this compound is not classified as a hazardous material or controlled substance, appropriate personal protective equipment (PPE) should be used when handling it to minimize exposure risks.

The future prospects for 4-Fluoromethyl-3-iodo-5-(trifluoromethyl)pyridine are promising. Ongoing research continues to uncover new applications and derivatives with enhanced therapeutic potential. As more data becomes available from clinical trials and preclinical studies, it is likely that this compound will play an increasingly important role in the development of next-generation drugs.

In conclusion, 4-Fluoromethyl-3-iodo-5-(trifluoromethyl)pyridine (CAS No. 1804495-24-6) represents a valuable tool for medicinal chemists and pharmaceutical researchers. Its unique structural features and synthetic accessibility make it an ideal candidate for the development of novel therapeutic agents with diverse applications in medicine.